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Compound of Interest

Compound Name:
3,5-Bis(methoxycarbonyl)benzoic

acid

Cat. No.: B1281345 Get Quote

An In-depth Technical Guide to Trimethyl
Trimesicate
Nomenclature Note: The term "Dimethyl trimesicate" is a common but imprecise name.

Trimesic acid, also known as benzene-1,3,5-tricarboxylic acid, has three carboxylic acid

groups. A dimethyl ester would be Dimethyl benzene-1,3,5-tricarboxylate (CAS No: 38588-64-

6). However, detailed technical information for this specific diester is scarce in the available

literature. It is highly probable that the intended compound for an in-depth guide is the more

common and well-characterized trimethyl ester, Trimethyl benzene-1,3,5-tricarboxylate (CAS

No: 2672-58-4), also known as Trimethyl trimesate. This guide will focus on the latter, providing

comprehensive data for researchers, scientists, and drug development professionals.

Core Chemical Properties
Trimethyl benzene-1,3,5-tricarboxylate is a stable, white to off-white powder utilized as an

intermediate in various organic syntheses.[1] Its symmetrical structure, with three ester groups

on a benzene ring, makes it a valuable building block in the creation of more complex

molecules, including metal-organic frameworks (MOFs) and dendrimers.[1][2]

The key physical and chemical properties of Trimethyl benzene-1,3,5-tricarboxylate are

summarized in the table below.
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Property Value Reference(s)

IUPAC Name
Trimethyl benzene-1,3,5-

tricarboxylate
[3]

Synonyms

Trimethyl 1,3,5-

benzenetricarboxylate,

Trimethyl trimesate

[1][3]

CAS Number 2672-58-4 [1][3]

Molecular Formula C₁₂H₁₂O₆ [1][3]

Molecular Weight 252.22 g/mol [1][3]

Appearance White to off-white powder/solid [1]

Melting Point 145-147 °C [1]

Boiling Point 343.7 °C [1]

Density 1.241 g/cm³ [1]

Flash Point 150.8 °C [1]

Refractive Index 1.464 [1]

Purity ≥ 98% [1]

Moisture ≤ 0.5% [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Trimethyl benzene-

1,3,5-tricarboxylate.
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Nucleus
Chemical Shift (δ)
ppm

Multiplicity Reference(s)

¹H NMR ~3.9 Singlet [3]

¹H NMR ~8.8 Singlet [3]

¹³C NMR ~52.5 - [3]

¹³C NMR ~131.5 - [3]

¹³C NMR ~134.5 - [3]

¹³C NMR ~165.5 - [3]

The IR spectrum of Trimethyl benzene-1,3,5-tricarboxylate shows characteristic peaks

corresponding to its functional groups. Key absorptions are observed for C-H stretching of the

aromatic ring, C=O stretching of the ester groups, and C-O stretching.[3][4]

The mass spectrum of Trimethyl benzene-1,3,5-tricarboxylate shows a molecular ion peak

corresponding to its molecular weight. Key fragmentation peaks are also observed.[3]

m/z Relative Intensity Ion Fragment Reference(s)

252 ~25% [M]⁺ [3]

221 ~100% [M-OCH₃]⁺ [3]

193 ~21% [M-COOCH₃]⁺ [3]

Experimental Protocols
A common method for the synthesis of Trimethyl benzene-1,3,5-tricarboxylate is through the

Fischer esterification of trimesic acid with methanol, using a strong acid catalyst such as

sulfuric acid.[1]

Materials:

1,3,5-Benzenetricarboxylic acid (Trimesic acid)
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Methanol

Concentrated Sulfuric Acid

Procedure:

A mixture of 1,3,5-benzenetricarboxylic acid and an excess of methanol is prepared in a

round-bottom flask.

A catalytic amount of concentrated sulfuric acid is carefully added to the mixture.

The reaction mixture is heated to reflux for approximately 18 hours to ensure complete

esterification.[1]

After cooling, the excess methanol is removed under reduced pressure.

The residue is then neutralized, for instance, with a saturated sodium bicarbonate solution.

The crude product is extracted with a suitable organic solvent (e.g., diethyl ether).

The organic layer is washed with water and brine, then dried over an anhydrous drying agent

(e.g., sodium sulfate).

The solvent is evaporated to yield the crude Trimethyl benzene-1,3,5-tricarboxylate.

The product can be further purified by recrystallization to obtain a high-purity solid.

This method has been reported to achieve a yield of approximately 97%.[1]

Another described synthesis method involves the self-molecular condensation and cyclization

of methyl 3-methoxyacrylate or methyl 3,3-dimethoxypropionate under alkaline conditions.[5]

This one-pot reaction is reported to have a yield of around 40%.[5]
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Synthesis of Trimethyl benzene-1,3,5-tricarboxylate
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Caption: Fischer Esterification of Trimesic Acid.
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Safety and Handling
Detailed safety information for Trimethyl benzene-1,3,5-tricarboxylate is not extensively

documented in readily available safety data sheets. Standard laboratory safety precautions

should be followed when handling this compound. This includes wearing personal protective

equipment such as gloves, safety glasses, and a lab coat. The compound should be handled in

a well-ventilated area or a fume hood. For specific handling and disposal guidelines, it is

recommended to consult the supplier's safety data sheet.

Applications
Trimethyl benzene-1,3,5-tricarboxylate is a key intermediate in organic synthesis.[1] Its rigid,

symmetric structure makes it a popular building block for:

Metal-Organic Frameworks (MOFs): It can be hydrolyzed back to trimesic acid, which is a

common linker in the synthesis of porous MOFs used in gas storage and catalysis.[1]

Dendrimers and other Macromolecules: The trifunctional nature of this molecule allows it to

be a core component in the synthesis of dendrimers and other complex polymers.[2]

Pharmaceutical and Fine Chemical Synthesis: It serves as a precursor in multi-step

syntheses of various target molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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